Cas no 337924-63-7 (4-(1,2,3-Thiadiazol-4-yl)phenyl 2-furoate)

• Product Name: 4-(1,2,3-Thiadiazol-4-yl)phenyl 2-furoate
• CAS No: 337924-63-7
• CID: 4646736
• Update Time: 2025-10-24

4-(1,2,3-Thiadiazol-4-yl)phenyl 2-furoate Chemical and Physical Properties

Names and Identifiers

• 4-(1,2,3-Thiadiazol-4-yl)phenyl 2-furoate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 4-(1,2,3-Thiadiazol-4-yl)phenyl 2-furoate

Introduction to 4-(1,2,3-Thiadiazol-4-yl)phenyl 2-furoate (CAS No. 337924-63-7)

4-(1,2,3-Thiadiazol-4-yl)phenyl 2-furoate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 337924-63-7, belongs to the class of heterocyclic derivatives, featuring a thiadiazole core fused with a phenyl ring and an ester group linked to a furoic acid moiety. The structural arrangement of this molecule imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The thiadiazole ring is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets due to its electron-deficient nature and aromaticity. The presence of the phenyl group enhances the lipophilicity of the molecule, while the furoate ester provides additional functional handles for chemical modifications. These structural features collectively contribute to the compound's potential as an intermediate or lead compound in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their diverse biological activities. Studies have demonstrated that compounds containing the thiadiazole scaffold exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The 4-(1,2,3-Thiadiazol-4-yl)phenyl 2-furoate structure combines these properties with additional functionalities that may enhance its pharmacological profile. For instance, the ester group can be hydrolyzed or converted into other bioactive moieties, allowing for tailored modifications to optimize bioavailability and target specificity.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that thiadiazole derivatives are particularly effective against drug-resistant pathogens and have shown promise in preclinical trials as inhibitors of certain enzymes and receptors involved in cancer progression. The furoate moiety further extends the range of possible interactions with biological systems, making this compound a versatile tool for medicinal chemists.

The synthesis of 4-(1,2,3-Thiadiazol-4-yl)phenyl 2-furoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The key steps typically include the formation of the thiadiazole ring through cyclocondensation reactions, followed by coupling with a phenyl group via nucleophilic substitution or palladium-catalyzed cross-coupling reactions. Finally, esterification of the furoic acid derivative completes the molecular structure. Advanced synthetic methodologies, such as flow chemistry and transition-metal catalysis, have been employed to improve efficiency and scalability.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 4-(1,2,3-Thiadiazol-4-yl)phenyl 2-furoate and biological targets. These studies predict favorable binding affinities with enzymes such as kinases and proteases that are implicated in various diseases. Additionally, virtual screening techniques have identified potential analogs with enhanced potency or selectivity by analyzing large databases of chemical structures.

The pharmacokinetic properties of this compound are also under investigation to determine its suitability for clinical applications. In vitro assays have been conducted to assess metabolic stability, solubility, and membrane permeability. These parameters are critical for evaluating whether the compound can reach therapeutic concentrations in vivo and maintain efficacy over time. Preliminary results suggest that 4-(1,2,3-Thiadiazol-4-yl)phenyl 2-furoate exhibits favorable pharmacokinetic characteristics that warrant further exploration.

One notable application of this compound is in the development of next-generation antibiotics. With rising concerns about antibiotic resistance worldwide, there is an urgent need for novel antimicrobial agents that can overcome existing resistance mechanisms. The structural features of thiadiazole derivatives, including 4-(1,2,3-Thiadiazol-4-yl)phenyl 2-furoate, make them attractive candidates for designing compounds with broad-spectrum antimicrobial activity. Recent studies have highlighted their ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways.

Another area where this compound shows promise is in oncology research. Cancer cells often exhibit altered signaling pathways that drive uncontrolled growth and proliferation. By targeting these pathways with small-molecule inhibitors like 4-(1,2,3-Thiadiazol-4-yl)phenyl 2-furoate, researchers aim to develop more effective cancer therapies with reduced side effects compared to traditional chemotherapeutic agents. Preclinical studies have demonstrated that thiadiazole-based compounds can induce apoptosis in tumor cells while sparing healthy tissues.

The role of computational biology in optimizing drug candidates cannot be overstated. Machine learning algorithms have been trained on large datasets containing chemical structures and biological activity data to predict the potential efficacy of new compounds before they are synthesized experimentally. These predictive models have identified several promising analogs of 4-(1,2,3-Thiadiazol-4-yl)phenyl 2-furoate with enhanced binding affinity or improved pharmacokinetic profiles.

In conclusion,4-(1,2,3-Thiadiazol-4-yl)phenyl 2-furoate (CAS No. 337924-63-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted biological activities. Its potential applications span antimicrobial therapy,cancer treatment,and other therapeutic areas remain an active area of research interest . As our understanding of molecular interactions continues to evolve ,this compound will undoubtedly play a crucial role in shaping future drug discovery efforts . Continued investigation into its synthesis ,pharmacology ,and clinical applications will further solidify its importance as a valuable tool for medicinal chemists worldwide .